Cas no 2138118-31-5 ((1-bromo-2-methylpropan-2-yl)oxycyclopropane)

• Product Name: (1-bromo-2-methylpropan-2-yl)oxycyclopropane
• CAS No: 2138118-31-5
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 6592597
• PubChem ID: 165489766
• Update Time: 2025-05-21

(1-bromo-2-methylpropan-2-yl)oxycyclopropane Chemical and Physical Properties

Names and Identifiers

• (1-bromo-2-methylpropan-2-yl)oxycyclopropane
• EN300-1136917
• [(1-bromo-2-methylpropan-2-yl)oxy]cyclopropane
• 2138118-31-5

• Inchi： 1S/C7H13BrO/c1-7(2,5-8)9-6-3-4-6/h6H,3-5H2,1-2H3
• InChI Key： VYPNQGJXZQINTD-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OC1CC1

Computed Properties

• Exact Mass: 192.01498g/mol
• Monoisotopic Mass: 192.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Additional information on (1-bromo-2-methylpropan-2-yl)oxycyclopropane

The Compound CAS No. 2138118-31-5: (1-Bromo-2-Methylpropan-2-yl)Oxycyclopropane

The compound with CAS No. 2138118-31-5, commonly referred to as (1-bromo-2-methylpropan-2-yl)oxycyclopropane, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclopropane ring structure, which is a three-membered ring of carbon atoms, and its brominated substituent, which adds complexity to its chemical properties. The presence of the oxycyclopropane group further enhances its reactivity and potential applications in various chemical reactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and material synthesis. The brominated substituent in this compound makes it particularly valuable as a precursor for various organic transformations. For instance, researchers have explored its use in nucleophilic substitution reactions, where the bromine atom can be replaced by other nucleophiles, leading to the formation of diverse organic molecules. This property has been extensively utilized in the synthesis of biologically active compounds and advanced materials.

The oxycyclopropane group in this compound introduces additional functionality, enabling it to participate in a wide range of chemical reactions. For example, it has been used in ring-opening reactions, which are critical for synthesizing complex molecules with specific stereochemistry. The cyclopropane ring's inherent strain makes it highly reactive, facilitating these transformations under mild conditions. This has been a focal point of recent research, as scientists aim to harness this reactivity for more efficient and selective chemical processes.

From a structural perspective, the compound's tertiary bromide nature contributes to its stability and reactivity. The bromine atom is attached to a tertiary carbon, which is part of the 2-methylpropan-2-yl group. This arrangement not only stabilizes the molecule but also enhances its suitability for various synthetic applications. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, providing deeper insights into its reactivity and potential uses.

In terms of applications, (1-bromo-2-methylpropan-2-yl)oxycyclopropane has shown promise in the synthesis of pharmaceutical intermediates and advanced polymers. Its ability to undergo multiple types of reactions makes it a versatile building block in organic synthesis. For instance, it has been employed in the construction of complex natural product analogs and novel materials with tailored properties.

Moreover, the compound's unique structure has led to investigations into its potential use in catalytic processes. Researchers have explored its role as a ligand or catalyst precursor in transition metal-catalyzed reactions, leveraging its ability to coordinate with metal centers effectively. These studies have opened new avenues for asymmetric catalysis and sustainable chemical synthesis.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their impact on ecosystems. Recent studies have examined the biodegradation of (1-bromo-2-methylpropan-2-yl)oxycyclopropane under various conditions, providing valuable insights into its persistence and toxicity. These findings are essential for developing safe handling protocols and minimizing environmental risks associated with its use.

In conclusion, CAS No. 2138118-31-5 represents a significant advancement in organic chemistry due to its unique structure and versatile reactivity. Its applications span across drug discovery, materials science, and catalysis, making it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry.